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Compound of Interest

Compound Name: 4-Piperidinone, 3,5-difluoro-
Cat. No.: B14771596
Get Quote
\ J

Executive Summary & Structural Context

3,5-Difluoro-4-piperidinone represents a class of "privileged scaffolds" where fluorine
substitution modulates pKa, lipophilicity, and metabolic stability.[1] Unlike its regioisomer (4,4-
difluoropiperidine), the 3,5-substitution pattern introduces stereochemical complexity (cis/trans
isomerism) and increased acidity at the

-carbon, making the free base prone to enolization and hydration.[1]
Key Structural Forms:

o Free Base (Ketone): Unstable; prone to elimination of HF to form enones.[1][2]

o Hydrochloride Hydrate (Stable Salt): The standard shelf-stable solid.[1][2] The carbonyl
exists as a gem-diol due to the electron-withdrawing effect of the two

-fluorines.[1]

» N-Boc Intermediate: The primary form used in organic synthesis (e.g., reductive aminations).

[1]
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Synthesis & Isolation Logic

To understand the spectra, one must understand the sample origin. The standard synthesis
involves electrophilic fluorination of N-protected 4-piperidinone using Selectfluor®.[1][2]

Reaction Pathway (Graphviz Diagram)

N-Boc-4-Piperidinone

N-Boc-3,5-Difluoro-4-Piperidinone

_________ > (Mixture of Cis/Trans) Deprotection & Hydration
Selectfluor® (2.2 eq) """ . e
MeCN, Reflux 3,5-Difluoro-4-Piperidinone
__________________ HCI Hydrate
4M HCI / Dioxane -

Click to download full resolution via product page
Caption: Electrophilic fluorination pathway yielding the stable hydrochloride hydrate salt.

Spectroscopic Data Analysis

The following data corresponds to the N-Boc-3,5-difluoro-4-piperidinone (organic soluble) and
the Hydrochloride Hydrate (D20 soluble).

A. Nuclear Magnetic Resonance (NMR)
1.

F NMR (Fluorine)

The fluorine signal is the most diagnostic.[1][2] The chemical shift is characteristic of a fluorine
atom attached to an

carbon adjacent to a carbonyl.[2]
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Parameter Value (Approx.) Multiplicity Assignment
Shift ( 198 10 205 Broad Doublet /

- o- m
) PP Multiplet -F (C-3, C-5)
Coupling ( Geminal (

48 - 52 Hz H-C-F coupling
) )

e |Isomerism Note: In the cis (meso) isomer, both fluorines are chemically equivalent.[1] In the

trans isomer, they may appear equivalent if ring flipping is rapid, but often show broadening

or distinct shifts in rigid conformations at low temperatures.

2.

H NMR (Proton)

The spectrum is dominated by the large geminal H-F coupling.[1][2]

Shift (
Position Multiplicity Coupling (Hz) Interpretation
) ppm
Deshielded
H-3, H-5 4.90-5.15 ddd or m , -protons.[1][2]
Large doublet
split by F.
Methylene
H-2, H-6 3.50-4.20 m (complex) - protons adjacent
to N.
Characteristic t-
Boc-CHs 1.45 S - butyl singlet (if
protected).[1][2]
3.
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C NMR (Carbon)

The carbonyl carbon shows a characteristic triplet splitting due to coupling with two fluorine
atoms.[1][2]

Shift ( Coupling (
Carbon Splitting Pattern
) Ppm )
Triplet (
C=0 (C-4) ~198.0 Uy

)

Doublet of Doublets (

C-3,C-5 ~88.0 —92.0 Hz
)
Doublet (

C-2,C-6 ~46.0 Hz
)

Boc (C=0) 154.0 Singlet

B. Infrared Spectroscopy (IR)

The IR spectrum validates the functional groups, specifically the carbonyl shift induced by the

-fluorines.[1]
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Wavenumber (
Vibration Mode
)

Intensity

Diagnostic Value

C=0 Stretch 1735 -1750

Strong

Shifted to higher
frequency (vs. 1715)
due to F-inductive
effect.[1][2]

C-F Stretch 1000 - 1100

Strong

Broad band
characteristic of C-F
bonds.[1][2]

N-H Stretch 2800 — 3200

Broad

Visible in the HCI salt
form (ammonium).[1]

[2]

C. Mass Spectrometry (MS)

 lonization Mode: ESI (+) (Electrospray lonization)[1][2]

e Parent lon (

):
o N-Boc Derivative:
[11[2]
o Free Base (Calc):
[11[2]
o Fragmentation:
o Loss of HF (

) is a common fragmentation pathway for

-fluoro ketones.[1][2]
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o Loss of Boc group (

) or t-butyl (

) in protected forms.[1][2]

Experimental Protocols
Protocol 1: NMR Sample Preparation (HCI Salt)

e Solvent: Deuterium Oxide (

) is required.[1][2] The salt is insoluble in

[1][2]

 Internal Standard: Use TSP (trimethylsilylpropanoic acid) or residual HDO peak (4.79 ppm).
[11[2]

e Procedure:
o Weigh 10 mg of 3,5-difluoro-4-piperidinone HCI.

o Dissolve in 0.6 mL

o Critical Step: Acquire spectrum immediately. In basic or neutral aqueous solution, the
compound may undergo H/D exchange at the

-positions, causing the signal to disappear over time.

Protocol 2: Handling & Stability Check

o Tautomerism: In water, the ketone exists in equilibrium with the gem-diol (hydrate).[1] This
shifts the

C carbonyl signal from ~200 ppm (ketone) to ~95 ppm (diol).[1][2]

o Storage: Store at -20°C under Argon. The compound is hygroscopic.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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